Cas no 2648945-24-6 (4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid)

• Product Name: 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid
• CAS No: 2648945-24-6
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• MDL: MFCD34167739
• CID: 5672295
• PubChem ID: 155973119
• Update Time: 2025-06-07

4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• Z4501804898
• EN300-26976530
• 2648945-24-6
• 4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}but-2-ynoic acid
• 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid

• MDL： MFCD34167739
• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(18)15-9-7-14(8-10-15)6-4-5-11(16)17/h6-10H2,1-3H3,(H,16,17)
• InChI Key： SLGLWSTYOSBJFX-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC#CC(=O)O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid

Introduction to 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid (CAS No. 2648945-24-6)

4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid, identified by its CAS number 2648945-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The presence of a propargyl acid moiety and a tert-butoxycarbonyl (Boc) protected amine group in its structure endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid consists of a butynoic acid backbone substituted with a piperazine ring at the 4-position, which is further functionalized with a Boc group. This structural motif is particularly interesting because it combines the reactivity of the propargyl group, which can participate in various coupling reactions such as Sonogashira coupling, with the stability provided by the Boc protection on the piperazine nitrogen. Such features make it an attractive building block for constructing more complex molecules, particularly in the synthesis of peptidomimetics and other bioactive scaffolds.

In recent years, there has been growing interest in the development of novel therapeutic agents based on piperazine derivatives due to their ability to modulate various biological pathways. The Boc protected piperazine moiety in 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid can be selectively deprotected under mild acidic conditions, allowing for further functionalization of the nitrogen atom. This versatility has been exploited in several synthetic strategies aimed at creating novel drug candidates with improved pharmacokinetic properties or enhanced binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of small molecule inhibitors targeting enzyme-catalyzed reactions. The propargyl group can serve as a handle for introducing additional functional groups via cross-coupling reactions, while the Boc protected piperazine provides a stable scaffold that can be modified post-synthetically. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated the utility of similar piperazine-based compounds in inhibiting enzymes involved in cancer metabolism and inflammation, suggesting that 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid could be a valuable precursor in this context.

The chemical reactivity of 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid also makes it a promising candidate for use in click chemistry applications. The propargyl group is known to participate in copper-catalyzed azide–alkyne cycloadditions (CuAAC), which is one of the most widely used methods for constructing biaryl structures. This reaction allows for the rapid and efficient formation of carbon–carbon bonds under mild conditions, making it an attractive option for parallel synthesis and library preparation. Furthermore, the Boc protected piperazine can be incorporated into larger molecules via amide bond formation, expanding its utility as a versatile intermediate in drug discovery.

From a synthetic chemistry perspective, 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid represents an excellent example of how functional group manipulation can enhance molecular diversity and reactivity. The combination of a reactive alkyne group with a stable Boc protected amine provides chemists with numerous opportunities to explore new synthetic pathways and develop innovative molecular architectures. This has been particularly relevant in recent years as researchers strive to overcome challenges associated with traditional drug discovery approaches by leveraging computational methods and high-throughput screening techniques.

The pharmaceutical industry has long recognized the importance of intermediates like 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid in streamlining drug development pipelines. By providing access to structurally diverse building blocks, these compounds enable medicinal chemists to rapidly explore new chemical spaces and identify lead compounds with optimized pharmacological profiles. In addition, their use in combinatorial chemistry and automated synthesis platforms has accelerated the pace at which novel drug candidates can be generated and evaluated.

Recent advances in computational chemistry have further enhanced the utility of compounds like 4-{4-(tert-butoxy)carbonylpiperazin-1-yl}but-2-ynoic acid by enabling virtual screening and de novo design approaches. These methods allow researchers to predictively model molecular interactions and identify promising candidates before undertaking expensive wet-lab experiments. By integrating structural information from public databases such as PubChem or ChEMBL with machine learning algorithms, it is now possible to rapidly assess the potential biological activity of novel derivatives based on their chemical structure alone.

The versatility of 4-{4-(tert-butoxy)carbonylpiperazin-1-y}but--2--ynoic acid also extends to its application in material science research beyond pharmaceuticals. For instance, its ability to undergo cross-coupling reactions makes it suitable for synthesizing conjugated polymers used in organic electronics devices such as organic light-emitting diodes (OLEDs). Additionally, its incorporation into metal–organic frameworks (MOFs) has shown promise for developing novel catalysts or sensors due to its tunable porosity and surface chemistry.

In conclusion, 44{44{(tert--butoxy)carboxypiperazin--11--y]but--22--ynoic aci}} (CAS No.--26489--45--24--) represents an exciting opportunity for researchers across multiple disciplines including medicinal chemistry, organic synthesis, materials science,and computational biology Its unique structural features make it highly adaptable toward diverse applications ranging from drug discovery toward advanced materials design making it one worth exploring further